Cas no 1392803-55-2 (trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine)

• Product Name: trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine
• CAS No: 1392803-55-2
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD23106171
• CID: 4593568
• PubChem ID: 72207743
• Update Time: 2025-11-01

trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine Chemical and Physical Properties

Names and Identifiers

• trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine
• tert-butyl ((1R,3R)-3-amino-2,2-dimethylcyclobutyl)carbamate
• TERT-BUTYL N-[(1S,3S)-3-AMINO-2,2-DIMETHYLCYCLOBUTYL]CARBAMATE
• tert-Butyl ((1S,3S)-3-amino-2,2-dimethylcyclobutyl)carbamate
• 1392803-55-2
• PS-17414
• 1932283-04-9
• P13657

• MDL： MFCD23106171
• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-8-6-7(12)11(8,4)5/h7-8H,6,12H2,1-5H3,(H,13,14)/t7-,8-/m1/s1
• InChI Key： LMCOQMMIAHCCFN-HTQZYQBOSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@@H](N)C1(C)C

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Additional information on trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine

Professional Introduction to trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine (CAS No. 1392803-55-2)

trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine, with the CAS number 1392803-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclobutyl backbone and an amine functional group protected by a Boc (tert-butoxycarbonyl) group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The Boc-amino group in the molecular structure is particularly noteworthy, as it serves as a protecting group for the amine functionality. This protection is crucial in multi-step synthetic pathways, allowing for selective modifications at other sites without affecting the amine group. The dimethylcyclobutyl moiety contributes to the steric environment of the molecule, influencing its reactivity and interactions with biological targets. These structural attributes make trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine a versatile building block in drug discovery and development.

In recent years, there has been growing interest in cycloalkylamine derivatives due to their potential pharmacological properties. The cyclobutylamine scaffold has been explored in various therapeutic contexts, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The presence of the dimethyl substitution enhances the lipophilicity of the molecule, which can be advantageous for crossing biological membranes and achieving desired bioavailability.

One of the most compelling aspects of trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine is its utility as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug development. The Boc-protection allows for subsequent deprotection steps under mild conditions, facilitating the introduction of additional functional groups without compromising the integrity of the cyclobutyl core.

Recent studies have highlighted the importance of stereoelectronic effects in determining the biological activity of cyclic amine derivatives. The trans configuration of the amine substituent in trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine may play a significant role in modulating its interactions with biological targets. This stereochemical feature has been investigated in several contexts, including enzyme inhibition and receptor binding studies. The dimethyl substituents further influence these interactions by altering the electron density distribution around the amine group.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzyme-catalyzed reactions. Trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine has been employed as a key intermediate in synthesizing potent inhibitors of various enzymes involved in metabolic pathways and signal transduction cascades. The Boc-protection ensures that the amine group remains available for covalent bonding with other pharmacophores, enhancing the efficacy of final drug candidates.

Advances in computational chemistry have also contributed to the growing understanding of how trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine behaves in biological systems. Molecular modeling studies have predicted its binding affinity to several protein targets, providing insights into potential therapeutic applications. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds efficiently before conducting wet-lab synthesis and testing.

The synthesis of trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions and protection-deprotection strategies. The use of advanced catalytic systems has improved the efficiency of these synthetic pathways, making it feasible to produce larger quantities of this compound for research purposes.

In conclusion, trans-3-(Boc-amino)-2,2-dimethylcyclobutylamine (CAS No. 1392803-55-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new therapeutic applications for cycloalkylamine derivatives, compounds like this will undoubtedly play a pivotal role in shaping future treatments for various diseases.